Cas no 2137886-82-7 (3-(2,5-Difluorophenyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-(2,5-Difluorophenyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 2137886-82-7
• MF: C₁₂H₇F₂N₃
• MW: 231.200888872147
• CID: 5949093
• PubChem ID: 165452336
• Update Time: 2025-06-13

3-(2,5-Difluorophenyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluorophenyl)pyrazolo[1,5-a]pyrimidine
• EN300-738388
• 2137886-82-7
• 3-(2,5-Difluorophenyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C12H7F2N3/c13-8-2-3-11(14)9(6-8)10-7-16-17-5-1-4-15-12(10)17/h1-7H
• InChI Key： LMGAJVLKRIVTJC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=NN2C=CC=NC2=1)F

Computed Properties

• Exact Mass: 231.06080356g/mol
• Monoisotopic Mass: 231.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(2,5-Difluorophenyl)pyrazolo[1,5-a]pyrimidine

Comprehensive Overview of 3-(2,5-Difluorophenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 2137886-82-7)

3-(2,5-Difluorophenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 2137886-82-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a 2,5-difluorophenyl moiety further enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and material science.

In recent years, the demand for fluorinated heterocycles like 3-(2,5-Difluorophenyl)pyrazolo[1,5-a]pyrimidine has surged, driven by their applications in kinase inhibitors, anticancer agents, and antiviral drugs. Researchers are particularly interested in its potential role in targeting protein kinases, which are critical in cellular signaling pathways. The compound's fluorine atoms contribute to its metabolic stability and lipophilicity, key factors in optimizing drug-like properties. This aligns with the growing trend of fluorine incorporation in medicinal chemistry to improve pharmacokinetics.

The synthesis of CAS No. 2137886-82-7 typically involves multi-step reactions, including cyclization and cross-coupling methodologies. Advanced techniques such as microwave-assisted synthesis and catalyzed C-H activation have been explored to enhance yield and efficiency. These innovations address the industry's focus on green chemistry and sustainable synthesis, topics frequently searched by professionals seeking eco-friendly alternatives.

Beyond pharmaceuticals, 3-(2,5-Difluorophenyl)pyrazolo[1,5-a]pyrimidine has potential applications in organic electronics and photovoltaic materials. Its conjugated system and electron-deficient nature make it suitable for OLEDs (organic light-emitting diodes) and solar cell components. This versatility answers the rising interest in functional materials for renewable energy solutions, a hot topic in both academic and industrial circles.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise structural confirmation. Quality control protocols emphasize HPLC purity and residual solvent analysis, reflecting the stringent standards demanded by regulatory bodies. Such details are crucial for researchers querying compound validation or analytical methods in databases.

In summary, 3-(2,5-Difluorophenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 2137886-82-7) represents a multifaceted compound with broad applicability. Its integration into drug development, material science, and catalytic research underscores its importance in modern chemistry. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.